1-(2-chlorobenzyl)-4-(4-methoxybenzoyl)piperazine

• IUPAC Name: [4-[(2-chlorophenyl)methyl]piperazin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C19H21ClN2O2/c1-24-17-8-6-15(7-9-17)19(23)22-12-10-21(11-13-22)14-16-4-2-3-5-18(16)20/h2-9H,10-14H2,1H3
• InChI Key: KBJCSXYDOOENSS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3Cl
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

1-(2-chlorobenzyl)-4-(4-methoxybenzoyl)piperazine is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research. It is a piperazine derivative that has been shown to have a wide range of biochemical and physiological effects, making it an attractive target for researchers in various fields.

Mechanism of Action

The mechanism of action of 1-(2-chlorobenzyl)-4-(4-methoxybenzoyl)piperazine is not yet fully understood, but it is believed to involve the modulation of various signaling pathways in cells. It has been shown to interact with a range of proteins and enzymes, including ion channels, G protein-coupled receptors, and kinases.
Biochemical and Physiological Effects:
1-(2-chlorobenzyl)-4-(4-methoxybenzoyl)piperazine has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter release, vasodilation, and inhibition of cancer cell proliferation. It has also been shown to have antioxidant and anti-inflammatory properties, making it a potentially useful therapeutic agent for a range of conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-chlorobenzyl)-4-(4-methoxybenzoyl)piperazine in lab experiments is its well-documented synthesis method, which allows for the production of the compound in high yields. Additionally, its wide range of biochemical and physiological effects make it a versatile tool for researchers in various fields. However, its mechanism of action is not yet fully understood, which can make it difficult to interpret results from experiments.

Future Directions

There are many potential future directions for research on 1-(2-chlorobenzyl)-4-(4-methoxybenzoyl)piperazine. Some possible areas of investigation include its potential as a therapeutic agent for conditions such as cancer, cardiovascular disease, and neurodegenerative disorders. Additionally, further studies could be conducted to elucidate its mechanism of action and to explore its potential interactions with other compounds and signaling pathways. Overall, the potential applications of this compound in scientific research are vast, and further investigation is warranted to fully understand its potential.

Synthesis Methods

The synthesis of 1-(2-chlorobenzyl)-4-(4-methoxybenzoyl)piperazine can be achieved through a multi-step process involving the reaction of piperazine with 2-chlorobenzyl chloride and 4-methoxybenzoyl chloride. This process has been well-documented in the literature and has been successfully used to produce the compound in high yields.

Scientific Research Applications

1-(2-chlorobenzyl)-4-(4-methoxybenzoyl)piperazine has been used in a variety of scientific research applications, including studies on the central nervous system, cardiovascular system, and cancer. It has been shown to have a range of effects on these systems, including modulation of neurotransmitter release, vasodilation, and inhibition of cancer cell proliferation.